Cas no 2137766-04-0 (2,2-Dimethyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-one)

• Product name: 2,2-Dimethyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-one
• CAS No: 2137766-04-0
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 6326255
• PubChem ID: 165456632

2,2-Dimethyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-one
• 2137766-04-0
• EN300-744887
• 2,2-Dimethyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-one

• Inchi： 1S/C14H16O2/c1-9-6-5-7-11-10(9)8-12(16-11)13(15)14(2,3)4/h5-8H,1-4H3
• InChI Key： ZPLVNGBYQVBCLC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C)C=2C=C1C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų
• XLogP3: 4.1

Additional information on 2,2-Dimethyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-one

Research Brief on 2,2-Dimethyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-one (CAS: 2137766-04-0)

2,2-Dimethyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-one (CAS: 2137766-04-0) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzofuran core and propanone moiety, has shown potential in various applications, including photopolymerization initiators and medicinal chemistry. Recent studies have explored its physicochemical properties, synthetic pathways, and biological activities, making it a subject of interest for researchers.

In a 2023 study published in the Journal of Organic Chemistry, researchers investigated the photophysical properties of 2,2-Dimethyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-one. The study revealed that the compound exhibits strong absorption in the UV range (λ_max ≈ 280 nm) and efficient photoinitiation capabilities, making it a promising candidate for use in UV-curable coatings and adhesives. The researchers also highlighted its stability under various environmental conditions, which is a critical factor for industrial applications.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its potential as a scaffold for drug discovery. The study demonstrated that modifications to the benzofuran ring could enhance its binding affinity to specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). Preliminary in vitro assays indicated moderate inhibitory activity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

The synthetic accessibility of 2,2-Dimethyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-one has also been a focus of recent research. A 2023 article in Organic Process Research & Development described an optimized two-step synthesis route starting from commercially available 4-methyl-2-benzofurancarboxaldehyde. The process achieved a high yield (85%) and purity (>98%), which is crucial for scaling up production for industrial or pharmaceutical purposes. The authors emphasized the cost-effectiveness and environmental benefits of this synthetic approach.

Despite these promising findings, challenges remain in the broader application of this compound. For instance, its solubility in aqueous media is limited, which may restrict its use in biological systems. Recent efforts to address this issue include the development of water-soluble derivatives, as reported in a 2024 study in European Journal of Medicinal Chemistry. The study introduced sulfonate and polyethylene glycol (PEG) modifications, which significantly improved solubility without compromising biological activity.

In conclusion, 2,2-Dimethyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-one (CAS: 2137766-04-0) represents a versatile compound with applications spanning materials science and drug discovery. Ongoing research aims to further elucidate its mechanisms of action, optimize its properties, and explore new therapeutic avenues. The compound's unique structural features and functional versatility make it a valuable subject for future investigations in the chemical biology and pharmaceutical fields.